2-(4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)-N-(pyridin-3-yl)acetamide

• IUPAC Name: 2-[4-cyclopropyl-3-(furan-2-yl)-5-oxo-1,2,4-triazol-1-yl]-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C16H15N5O3/c22-14(18-11-3-1-7-17-9-11)10-20-16(23)21(12-5-6-12)15(19-20)13-4-2-8-24-13/h1-4,7-9,12H,5-6,10H2,(H,18,22)
• InChI Key: ZYPGOZPDYWHLHX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=NN(C2=O)CC(=O)NC3=CN=CC=C3)C4=CC=CO4
• Molecular Formula: C16H15N5O3
• Molecular Weight: 325.32 g/mol

Description

2-(4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)-N-(pyridin-3-yl)acetamide is a useful research compound. Its molecular formula is C16H15N5O3 and its molecular weight is 325.328. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Compounds similar to 2-(4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)-N-(pyridin-3-yl)acetamide have been synthesized and evaluated for their anticancer activities. The synthesis of 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives and their testing against leukemia cell lines suggest the potential for anticancer applications. This highlights the possibility that structurally similar compounds, including the one , could exhibit anticancer properties when synthesized and tested in similar assays (Horishny, Arshad, & Matiychuk, 2021).

Antimicrobial Activity

Another area of interest is the antimicrobial activity of compounds with structures related to 2-(4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)-N-(pyridin-3-yl)acetamide. The synthesis and structural elucidation of derivatives incorporating the 1,2,4-triazole moiety have shown potential against various microbial strains. This suggests that compounds with similar structural features might also possess antimicrobial properties, providing a basis for further research in this direction (MahyavanshiJyotindra, ParmarKokila, & MahatoAnil, 2011).

Synthesis and Characterization of Novel Derivatives

Research has also focused on the synthesis and characterization of novel derivatives based on similar structural frameworks. For instance, the creation of N-alkylated 1,2,4-triazoles and other related heterocyclic derivatives provides insight into the chemical reactivity and potential applications of compounds bearing the 1,2,4-triazole moiety. Such studies are crucial for understanding the chemical and physical properties of these compounds, which can be instrumental in the development of new materials or drugs (El-Essawy & Rady, 2011).

Insecticidal Properties

Innovative heterocycles incorporating thiadiazole moieties have been synthesized and assessed for their insecticidal activities against specific pests, indicating the potential for agricultural applications. This area of research suggests that compounds with structural similarities might also be explored for their insecticidal properties, contributing to the development of new pest control agents (Fadda et al., 2017).